Cas no 1805525-95-4 (2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol)

• Product Name: 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol
• CAS No: 1805525-95-4
• MF: C₉H₅F₆IO
• MW: 370.030296087265
• CID: 4963585
• Update Time: 2025-07-23

2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol

• Inchi： 1S/C9H5F6IO/c10-8(11,12)6-1-4(16)2-7(5(6)3-17)9(13,14)15/h1-2,17H,3H2
• InChI Key： ZKXKRXIWMSJMDD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(CO)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 369.92893 g/mol
• Monoisotopic Mass: 369.92893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2
• Molecular Weight: 370.03

Additional information on 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol

Introduction to 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol (CAS No. 1805525-95-4)

2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1805525-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aryl alcohols, characterized by the presence of an iodine substituent at the 4-position and two trifluoromethyl groups at the 2- and 6-positions of the benzene ring. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The trifluoromethyl group is a key structural moiety in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve lipophilicity, and modulate binding affinity to biological targets. In 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol, the presence of two such groups amplifies these effects, making it an attractive building block for drug discovery efforts. The iodobenzyl moiety, on the other hand, provides a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol in constructing heterocyclic scaffolds. For instance, researchers have demonstrated its efficacy in generating substituted pyrimidines and quinolines, which are known for their broad spectrum of biological activities. The combination of electronic and steric effects induced by the trifluoromethyl and iodo substituents allows for precise tuning of molecular properties, enabling the design of compounds with tailored pharmacokinetic profiles.

In the realm of medicinal biology, 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol has been explored as a precursor for developing inhibitors targeting enzyme-catalyzed pathways. Notably, its structural motif has been incorporated into molecules designed to modulate kinases and other protein tyrosine kinases (PTKs), which are implicated in various diseases, including cancer. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory activity against certain PTKs, making them candidates for further optimization.

The synthesis of 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol itself presents an interesting challenge due to the need to introduce multiple functional groups onto a benzene ring while maintaining regioselectivity. Modern synthetic strategies often employ palladium-catalyzed cross-coupling reactions or directed ortho-metalation techniques to achieve this goal. These methods leverage the reactivity of the iodine atom as a coupling partner and allow for efficient installation of both trifluoromethyl and hydroxyl functionalities.

From a computational chemistry perspective, the electronic properties of 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how the presence of electron-withdrawing trifluoromethyl groups and an electron-deficient iodine atom influence molecular reactivity. Such information is crucial for designing experiments aimed at optimizing synthetic routes and predicting biological activity.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which often translate into improved drug-like characteristics. For example, fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding capacity. In 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol, these effects are compounded by the presence of two fluorinated substituents, making it an exceptionally potent tool for medicinal chemists.

In conclusion, 2,6-Bis(trifluoromethyl)-4-iodobenzyl alcohol (CAS No. 1805525-95-4) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of substituents makes it a versatile intermediate for synthetic applications in pharmaceutical chemistry. As research in this area continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in drug discovery efforts.